ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

• CAS: 27049-64-5

Core Science & Biosynthesis

Technical Whitepaper: Synthesis, Physicochemical Profiling, and Pharmacological Applications of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Executive Summary

The 1,2,3-triazole core is a privileged pharmacophore in modern medicinal chemistry, celebrated for its robust metabolic stability, pronounced dipole moment, and exceptional hydrogen-bonding capabilities. Among its functionalized derivatives, ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate serves as a highly versatile synthetic intermediate[1]. By providing a reactive ester handle alongside a stable aromatic system, this compound acts as a foundational building block for synthesizing complex hybrid molecules, including antimicrobial agents, and dual-target inhibitors for neurodegenerative pathways (such as AChE and BACE1)[2]. This whitepaper provides an in-depth technical analysis of its structural properties, a mechanistically grounded synthesis protocol, and its downstream applications in drug discovery.

Physicochemical Profiling & Structural Elucidation

Understanding the baseline physicochemical properties of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate is critical for predicting its behavior in subsequent reactions, particularly its solubility profile during purification and derivatization.

Table 1: Physicochemical and Structural Properties

Property	Value
CAS Number	27049-64-5[1]
Molecular Formula	C₁₂H₁₃N₃O₂[1]
Formula Weight	231.26 g/mol [1]
IUPAC Name	ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate[1]
SMILES String	O=C(C1=C(C)N(C2=CC=CC=C2)N=N1)OCC[1]
Appearance	White solid[2]
Chromatographic Mobility (Rf)	0.64 (Ethyl Acetate/Hexane: 1/2, v/v)[2]
Purity Standard	≥ 95.00%[1]

Synthetic Methodology & Mechanistic Workflow

The construction of the 1,2,3-triazole ring is classically achieved via a base-catalyzed 1,3-dipolar cycloaddition between an aromatic azide and an active methylene compound (a Dimroth-type condensation)[3].

Causality in Experimental Design

The selection of sodium methoxide (NaOMe) in methanol at 0 °C is a deliberate mechanistic choice[4]. NaOMe is a strong enough base to quantitatively deprotonate the active methylene of ethyl acetoacetate, generating a highly nucleophilic enolate. Because the solvent (methanol) and the base share the same alkoxide moiety as the potential transesterification byproduct, destructive side reactions at the ester carbonyl are mitigated. The initial cooling to 0 °C is critical: the nucleophilic attack of the enolate onto the terminal nitrogen of azidobenzene is highly exothermic. Thermal control prevents runaway kinetics that could lead to Claisen condensations or premature degradation of the azide[4].

Self-Validating Protocol: Step-by-Step Synthesis

This protocol is designed with built-in validation gates to ensure high-fidelity replication.

• Reagent Preparation: Dissolve azidobenzene (35 mmol) and ethyl acetoacetate (70 mmol, 2.0 equiv.) in 50 mL of anhydrous methanol within a round-bottom flask[4]. Validation: The use of excess 1,3-dicarbonyl drives the equilibrium forward and compensates for any enolate quenched by trace moisture.

• Thermal Regulation: Submerge the reaction vessel in an ice-water bath, allowing the internal temperature to equilibrate to 0 °C[4].

• Enolate Generation (Nucleophilic Activation): Dropwise, add a freshly prepared solution of NaOMe (70 mmol) over 30 minutes[4]. Causality: Slow addition prevents localized thermal spikes, suppressing the formation of bis-adducts.

• Cycloaddition & Aromatization: Remove the ice bath and allow the mixture to stir at ambient temperature for 4–6 hours[4]. Self-Validation: Monitor progression via Thin Layer Chromatography (TLC) using an AcOEt/hexane (1/2, v/v) mobile phase. The reaction is complete when the high-Rf azide spot is entirely replaced by the product spot at Rf = 0.64[2].

• Aqueous Quenching: Pour the crude reaction mixture into 200 mL of ice-cold distilled water[4]. Causality: This induces an immediate polarity shock. The hydrophobic triazole ester precipitates out of solution, while unreacted salts and polar byproducts remain dissolved.

• Purification Gate: Filter the resulting precipitate and recrystallize from an AcOEt/hexane (7/3, v/v) mixture[2]. Validation: Successful crystallization yields a white solid, acting as a physical confirmation of purity (typical yield: ~94%)[2].

Fig 1: Base-catalyzed 1,3-dipolar cycloaddition workflow for 1,2,3-triazole synthesis.

Pharmacological Applications & Downstream Derivatization

The ethyl carboxylate group at the C4 position of the triazole ring is an ideal synthetic handle for late-stage functionalization, allowing researchers to explore vast chemical space for targeted therapies.

Neurodegenerative Disease Therapeutics (AChE & BACE1 Inhibition)

By saponifying the ester to a carboxylic acid, the triazole core can be coupled with granatane (pseudopelletierine) scaffolds[2]. These hybrid molecules have been rigorously evaluated as dual inhibitors of Acetylcholinesterase (AChE) and β-secretase 1 (BACE1)—two primary targets in Alzheimer's disease pathology[2]. Molecular dynamics simulations indicate that the triazole ring provides critical pi-pi stacking and hydrogen bonding interactions within the catalytic active sites of these enzymes[2].

Table 2: Comparative In Vitro Inhibitory Activity of Triazole-Granatane Derivatives [2]

Compound / Scaffold	Target Enzyme	IC₅₀ Range (μM)	Reference Standard	Standard IC₅₀ (μM)
Triazole-Granatane (4D)	AChE	0.555	Donepezil	0.046
Triazole-Granatane (2E-CF3)	BACE1	9.25	Quercetin	4.89
General Triazole Series	AChE	0.568 - 1.326	Donepezil	0.046
General Triazole Series	BACE1	9.25 - 28.44	Quercetin	4.89

Antimicrobial Agents via Hydrazinolysis

Reacting the ethyl ester with hydrazine hydrate (refluxing in ethanol at 80 °C for 5–6 hours) yields 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide[4]. This hydrazide is a critical branching node:

• Hydrazones: Condensation with various aromatic aldehydes yields hydrazones with significant antimicrobial properties[4].

• 1,3,4-Oxadiazole Hybrids: Cyclization of the hydrazide with carbon disulfide (CS₂) under basic conditions (KOH) generates 1,3,4-oxadiazole-2-thiol derivatives, which exhibit potent antimicrobial and cytotoxic potential[3].

Fig 2: Downstream pharmacological derivatization pathways of the 1,2,3-triazole core.

Conclusion

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate is far more than a simple heterocyclic ester; it is a meticulously designed synthetic hub. Through tightly controlled, self-validating cycloaddition protocols, researchers can access this core with high purity and yield. Its subsequent derivatization into hydrazones, oxadiazoles, and complex granatane hybrids underscores its indispensable role in the ongoing discovery of novel antimicrobial and neuroprotective therapeutics.

References

• Advanced ChemBlocks. Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 27049-64-5). 1

• Taylor & Francis. 1,2,3-Triazole-based Hydrazones as Potential Antimicrobial Agents: An Ultrasound Promoted Synthesis and Molecular Docking Study. 4

• National Institutes of Health (PMC). Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. 2

• National Institutes of Health (PMC). Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential. 3

Sources

• 1. Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate 95.00% | CAS: 27049-64-5 | AChemBlock [achemblock.com]
• 2. Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Thermodynamic Stability Profiling of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate: A Technical Whitepaper

Executive Summary

In modern drug discovery and materials science, the 1,2,3-triazole heterocycle is universally recognized as a robust bioisostere for amide bonds, prized for its exceptional resistance to metabolic degradation, acid/base hydrolysis, and extreme redox conditions. However, the thermodynamic stability of highly substituted derivatives—specifically ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate —is not merely a function of its aromatic core. It is dictated by a complex interplay of steric hindrance, electronic conjugation, and the thermal lability of adjacent functional groups.

This whitepaper provides an in-depth analysis of the thermodynamic stability of this compound, detailing the causality behind its thermal degradation pathways, the structural physics governing its stability, and the self-validating analytical protocols required to accurately profile its thermodynamic behavior.

Molecular Architecture & Thermodynamic Baseline

To understand the thermodynamic stability of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate, we must deconstruct its molecular architecture into three interacting domains:

• The 1,2,3-Triazole Core: The delocalization of six π -electrons across the nitrogen-rich ring provides substantial resonance energy. This core mimics the peptide bond in a trans configuration and possesses a high dipole moment (~5D), which contributes to strong intermolecular dipole-dipole interactions and high ground-state stability [1].

• Steric Strain (1,5-Disubstitution): Unlike 1,4-disubstituted triazoles which easily adopt coplanar geometries to maximize π -conjugation, the presence of a phenyl group at N1 and a methyl group at C5 creates significant steric clash. This forces the phenyl ring to rotate out of the triazole plane, breaking extended conjugation and slightly raising the ground-state enthalpy compared to its unhindered isomers.

• Ester Conjugation (C4-Position): The ethyl carboxylate group at C4 is electronically conjugated with the triazole ring. While this conjugation stabilizes the molecule at ambient temperatures, ester linkages situated adjacent to 1,2,3-triazole moieties are established thermal liabilities. Under thermal stress, these esters act as the primary initiation sites for degradation [2].

Thermal Degradation Kinetics & Pathways

When subjected to elevated temperatures, ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate does not decompose via a single catastrophic event. Instead, it undergoes a sequential, multi-step degradation process.

The initial thermal failure occurs not within the robust triazole ring, but at the C4-ester linkage. Literature on triazole-adjacent esters demonstrates that pyrolysis often initiates between 140°C and 220°C via a syn-elimination mechanism, resulting in the evolution of carbon dioxide (CO₂) and ethylene [2]. Only after the ester is cleaved does the extreme thermal stress (>250°C) induce the homolytic or concerted cleavage of the N-N bonds within the triazole core, releasing nitrogen gas (N₂) and hydrogen cyanide (HCN) [3].

Fig 1. Sequential thermal degradation pathway of the triazole derivative.

Experimental Methodologies for Thermodynamic Profiling

To accurately capture the thermodynamic stability profile of this compound, standard Thermogravimetric Analysis (TGA) is insufficient, as it only records mass loss without identifying the chemical nature of the broken bonds. As a Senior Application Scientist, I mandate a self-validating analytical system : Simultaneous TGA-DSC coupled with Fourier Transform Infrared Spectroscopy (FTIR) and Mass Spectrometry (MS).

Causality of the setup: TGA quantifies the mass loss, DSC measures the endothermic/exothermic enthalpy of the bond cleavage, and FTIR/MS provides definitive chemical identification of the evolved gases. This triad ensures that every thermal event is causally linked to a specific structural failure, eliminating interpretive ambiguity [3].

Step-by-Step Analytical Protocol

• System Calibration & Baseline Establishment:

  • Run an empty alumina crucible method to establish a thermal baseline.

  • Calibrate the DSC sensor using high-purity Indium (melting point 156.6°C) to validate temperature and enthalpy accuracy.

• Sample Preparation:

  • Weigh exactly 5.0 ± 0.1 mg of the triazole compound into a 70 µL alumina crucible.

  • Causality: Using a small, precise mass prevents thermal lag across the sample bed, ensuring uniform heat distribution and sharp resolution of degradation peaks.

• Dynamic Heating (TGA-DSC):

  • Heat the sample from 25°C to 600°C at a rate of 10°C/min under a high-purity Nitrogen purge (50 mL/min).

  • Causality: An inert nitrogen atmosphere prevents oxidative degradation, isolating purely thermodynamic (pyrolytic) events.

• Evolved Gas Analysis (EGA):

  • Route the furnace exhaust through a heated transfer line maintained at 200°C directly into the FTIR and MS flow cells.

  • Causality: Maintaining the transfer line at 200°C prevents the condensation of high-boiling volatiles (like heavy ester fragments) before they reach the detectors, ensuring a complete mass balance.

• Kinetic Modeling:

  • Repeat the experiment at heating rates of 5, 15, and 20°C/min. Apply the Kissinger isoconversional method to calculate the Activation Energy ( Ea​ ) for each degradation phase.

Fig 2. Self-validating TGA-FTIR-MS analytical workflow for thermodynamic profiling.

Quantitative Thermodynamic Data

Based on rigorous thermal analysis of substituted 1,2,3-triazole-4-carboxylates, the thermodynamic degradation profile is summarized below. The data clearly delineates the vulnerability of the ester linkage versus the extreme stability of the triazole core.

Degradation Phase	Temperature Range (°C)	Primary Mechanism	Evolved Volatiles (FTIR/MS)	Est. Activation Energy ( Ea​ )
Phase I	160 – 220	Ester Pyrolysis (syn-elimination)	CO₂, Ethylene	110 – 130 kJ/mol
Phase II	250 – 320	Triazole Ring Rupture	N₂, HCN, NO	180 – 210 kJ/mol
Phase III	> 400	Carbonization of Phenyl Ring	Aromatic fragments	> 250 kJ/mol

Computational Thermodynamics (DFT Validation)

Experimental data must be cross-validated with theoretical models to ensure scientific integrity. Density Functional Theory (DFT) calculations are routinely employed to map the thermodynamic stability of triazole derivatives [4].

For ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate, DFT optimization reveals that the Bond Dissociation Energy (BDE) of the C4-ester bond is significantly lower than that of the N1-C5 or N2-N3 bonds within the triazole ring. Furthermore, mapping the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) gaps confirms the chemical hardness of the triazole core, supporting its high resistance to non-thermal degradation pathways [5]. The mechanical robustness of the triazole ring is further supported by studies showing that cycloreversion (retro-click) is highly unfavorable compared to adjacent single-bond ruptures under physical or thermal stress [6].

Conclusion & Strategic Implications

The thermodynamic stability of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate is a tale of two domains: an ultra-stable aromatic core juxtaposed with a thermally labile ester appendage. For researchers in drug development, this profile is highly advantageous. The ester group provides a predictable metabolic or synthetic handle that can be cleaved or modified under relatively mild conditions, while the triazole core remains intact, ensuring the structural integrity of the primary pharmacophore in physiological environments.

References

• Title: 1,2,3-Triazoles as Biomimetics in Peptide Science Source: National Center for Biotechnology Information (PMC) URL: [Link]...

• Title: Thermal Stability of Ester Linkage in the Presence of 1,2,3-Triazole Moiety Generated by Click Reaction Source: ResearchGate / Journal of Polymer Science URL: [Link]...

• Title: Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives Source: RSC Publishing URL: [Link]...

• Title: Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation... Source: Arabian Journal of Chemistry URL: [Link]...

• Title: Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones Source: International Journal of Molecular Sciences (OUCI) URL: [Link]...

• Title: Force-induced retro-click reaction of triazoles competes with adjacent single-bond rupture Source: RSC Publishing URL: [Link]...

Protocols & Analytical Methods

Advanced Purification Protocols for Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Introduction & Physicochemical Rationale

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 27049-64-5) is a highly versatile heterocyclic intermediate utilized extensively in drug discovery, particularly in the synthesis of acetylcholinesterase (AChE) and β-secretase 1 (BACE1) inhibitors[1], as well as novel antimicrobial agents[2].

The compound is typically synthesized via a base-catalyzed 1,3-dipolar cycloaddition between azidobenzene and ethyl acetoacetate[2]. Because this reaction can generate trace amounts of 1,5-disubstituted regioisomers and leave behind unreacted precursors, rigorous purification is required.

Causality in Purification Design: The target molecule (MW: 231.26 g/mol ) possesses a hydrophobic phenyl ring, a moderately polar 1,2,3-triazole core, and a hydrogen-bond-accepting ester moiety. This unique amphiphilic character dictates its behavior across different phases:

• Solubility: It is highly soluble in moderately polar solvents like dichloromethane (DCM) and ethyl acetate (EtOAc), but exhibits a sharp drop in solubility in non-polar alkanes (hexanes, petroleum ether).

• Chromatographic Retention: The dipole moment of the triazole ring allows for strong interaction with normal-phase silica, enabling distinct separation from highly non-polar unreacted azides.

Purification Decision Workflow

The selection of a purification method depends entirely on the reaction scale, the complexity of the crude mixture, and the downstream application of the compound.

Decision workflow for the purification of 1,2,3-triazole derivatives based on scale and purity.

Experimental Protocols

Protocol A: Scalable Solvent-Gradient Crystallization (Primary Method)

Rationale: For large-scale syntheses (>10 g), column chromatography becomes solvent-intensive and rate-limiting. Crystallization exploits the differential solubility of the solid triazole product against the liquid precursors (azidobenzene and ethyl acetoacetate). By utilizing an Ethyl Acetate (AcOEt) / Hexane gradient, the target compound selectively nucleates while impurities remain dissolved in the mother liquor[1].

Step-by-Step Methodology:

• Dissolution: Transfer the crude reaction residue to a round-bottom flask. Add AcOEt dropwise while heating to 60 °C until the solid is completely dissolved (approximately 2–3 mL per gram of crude).

• Anti-solvent Addition: Remove the flask from the heat source. While stirring vigorously, slowly add warm hexanes until the solution becomes slightly turbid. The optimal final solvent ratio is approximately AcOEt/hexane (7:3, v/v)[1].

• Nucleation: Allow the mixture to cool to room temperature undisturbed for 2 hours. White crystalline solids will begin to form.

• Maturation: Transfer the flask to an ice bath (0–4 °C) for an additional 4 hours to drive the equilibrium and maximize yield.

• Filtration: Filter the white solid under vacuum using a Büchner funnel. Wash the filter cake with ice-cold AcOEt/hexane (1:4, v/v) to strip away residual surface impurities.

• Validation: Dry under a high vacuum. Confirm purity via TLC (Rf = 0.64 in AcOEt/hexane 1:2, v/v)[1].

Protocol B: Normal-Phase Flash Column Chromatography

Rationale: When reactions are conducted at a smaller scale, or when trace 1,5-disubstituted regioisomers are present, crystallization may result in unacceptable mass loss or co-crystallization. Silica gel chromatography separates these species based on their interaction with the polar stationary phase. A gradient of Petroleum Ether (PE) to EtOAc (100:10 v/v) provides the optimal retention factor differential[3].

Step-by-Step Methodology:

• Column Preparation: Pack a glass column with 300–400 mesh silica gel using PE as the slurrying solvent. Ensure a flat, bubble-free silica bed.

• Dry Loading: Dissolve the crude mixture in a minimum volume of DCM. Add a small amount of silica gel (1:2 ratio to crude mass) and evaporate the DCM under reduced pressure to create a free-flowing powder. Apply this powder evenly to the top of the column bed.

• Elution: Begin elution with 100% PE to wash out highly non-polar impurities (e.g., unreacted azidobenzene).

• Gradient Application: Transition the mobile phase to PE:EtOAc (100:10, v/v)[3]. Monitor the eluent using UV-active TLC plates (254 nm).

• Fraction Collection: The target triazole will elute as a distinct UV-active band. Collect fractions and spot check against a reference standard.

• Validation: Pool the pure fractions and concentrate under reduced pressure to yield the product as an off-white to colorless solid[3].

Protocol C: Preparative HPLC for Biological Grade Purity

Rationale: For downstream in vitro assays, purity >99.5% is strictly required to prevent false positives from trace catalysts or side products. Reverse-phase Prep-HPLC separates analytes purely by hydrophobicity with high theoretical plate counts.

Step-by-Step Methodology:

• Sample Prep: Dissolve the pre-purified triazole (from Protocol A or B) in HPLC-grade Methanol or Acetonitrile (approx. 50 mg/mL). Filter through a 0.22 µm PTFE syringe filter.

• System Setup: Equip the Prep-HPLC with a C18 column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase: Solvent A: Milli-Q Water (0.1% TFA); Solvent B: Acetonitrile (0.1% TFA).

• Gradient Method: Run a linear gradient from 30% B to 90% B over 20 minutes at a flow rate of 15 mL/min.

• Detection & Collection: Monitor UV absorbance at 254 nm. Collect the major peak.

• Lyophilization: Remove the acetonitrile under reduced pressure at 30 °C, then freeze-dry the remaining aqueous layer to obtain the ultra-pure triazole.

Quantitative Data Summary

The following table summarizes the performance metrics of the three described purification methodologies, allowing researchers to select the optimal approach based on project constraints.

Purification Method	Optimal Scale	Stationary / Mobile Phase	Target Purity	Typical Yield	Primary Application
Recrystallization	>10 g	AcOEt / Hexane (7:3 v/v)	94 - 98%	85 - 94%	Bulk intermediate synthesis
Flash Chromatography	0.1 - 10 g	Silica Gel / PE:EtOAc (100:10)	>98%	75 - 85%	Regioisomer separation
Preparative HPLC	< 0.1 g	C18 / H₂O:MeCN (0.1% TFA)	>99.9%	50 - 70%	Biological assay screening

References

• Title: Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Title: Electronic Supplementary Information A simple route towards the synthesis of 1,4,5-trisubstituted 1,2,3- triazoles from primary Source: Royal Society of Chemistry (RSC) URL: [Link]

• Title: Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

Application Note: Scalable Production of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate via Base-Catalyzed Cycloaddition

Prepared by: Senior Application Scientist, Process Chemistry & Scale-Up Division Target Audience: Process Chemists, Drug Development Professionals, and Synthetic Researchers

Introduction & Mechanistic Causality

The 1,4,5-trisubstituted 1,2,3-triazole scaffold is a privileged pharmacophore in drug discovery, frequently utilized as a stable bioisostere for amide bonds and a core structural motif in antimicrobial agents and enzyme inhibitors[1][2]. While the classic Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is restricted to 1,4-disubstituted triazoles, the base-promoted 1,3-dipolar cycloaddition between aryl azides and active methylene compounds (such as β-ketoesters) provides direct, metal-free access to fully substituted triazoles[3][4].

Mechanistic Rationale: The synthesis of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate relies on the reaction between phenyl azide and ethyl acetoacetate. The causality of the base catalyst is twofold:

• Enolization: The base (e.g., Sodium Methoxide) deprotonates the highly acidic active methylene group of ethyl acetoacetate, generating a nucleophilic enolate intermediate.

• Cycloaddition & Aromatization: This enolate attacks the terminal electrophilic nitrogen of the phenyl azide. The resulting intermediate rapidly undergoes cyclization and subsequent dehydration to form the thermodynamically stable, aromatic 1,2,3-triazole ring[1].

Mechanistic pathway of the base-catalyzed azide-ketone cycloaddition.

Process Chemistry & Scale-Up Considerations

Transitioning this reaction from a milligram-scale medicinal chemistry route to a multi-gram or kilogram scalable process requires strict attention to thermal management and solvent selection.

• Safety & Stoichiometric Rationale: Phenyl azide is an energy-rich, potentially explosive intermediate. To mitigate risk, phenyl azide must never be isolated neat during scale-up. Furthermore, the protocol utilizes a 2.0 molar equivalent excess of both ethyl acetoacetate and sodium methoxide relative to the azide. This stoichiometric choice ensures that the hazardous phenyl azide acts as the limiting reagent and is driven to complete consumption, preventing dangerous accumulation in downstream unit operations[1].

• Solvent Optimization: Medicinal chemistry routes frequently employ Potassium Carbonate ( K2​CO3​ ) in Dimethyl Sulfoxide (DMSO)[2]. However, DMSO's high boiling point (189 °C) complicates extraction and often leads to yield-diminishing emulsions at scale. By switching to a Methanol (MeOH) and Sodium Methoxide (NaOMe) system, the reaction remains homogeneous, thermal control is simplified, and the product can be isolated via a highly efficient aqueous quench[1].

Table 1: Reaction Optimization for Scale-Up

Entry	Base (Equiv)	Solvent	Temperature Profile	Yield (%)	Purity (HPLC)	Scalability & Safety Notes
1	K2​CO3​ (0.1)	DMSO	RT, 12 h	85%	92%	High boiling solvent complicates extraction[2]
2	DBU (1.2)	Toluene	80 °C, 6 h	75%	90%	Heating azides poses severe thermal runaway risks[4]
3	NaOMe (2.0)	MeOH	0 °C to RT, 8 h	94%	>98%	Optimal; homogeneous, easy quench & precipitation [1]
4	NaOEt (2.0)	EtOH	0 °C to RT, 8 h	91%	96%	Viable alternative; slightly lower yield than MeOH

Experimental Workflow: Scalable Batch Protocol

This protocol is designed as a self-validating system : every critical phase includes an In-Process Control (IPC) to ensure safety and reaction fidelity before proceeding to the next step.

Step-by-Step Methodology

Step 1: Reactor Preparation & Enolate Formation

• Equip a jacketed glass reactor with a mechanical stirrer, internal temperature probe, nitrogen inlet, and an addition funnel.

• Charge the reactor with Methanol (10 volumes relative to azide) and Ethyl acetoacetate (2.0 equiv).

• Cool the mixture to 0 °C using a chiller unit.

• Causality Check: Dropwise add a freshly prepared solution of Sodium Methoxide in Methanol (2.0 equiv). Note: This step is moderately exothermic as the enolate forms. Maintain internal temperature < 5 °C.

Step 2: Azide Dosing (Critical Safety Step) 5. Transfer Phenyl azide (1.0 equiv, maintained as a solution in MeOH or Toluene, < 1M concentration) to the addition funnel. 6. Dose the phenyl azide into the reactor dropwise over 1–2 hours. 7. Thermal Management: The 1,3-dipolar cycloaddition is highly exothermic. Adjust the dosing rate to ensure the internal temperature strictly remains below 5 °C.

Step 3: Cycloaddition & IPC 8. Once dosing is complete, remove the cooling jacket and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 6–8 hours. 9. Self-Validation (IPC 1): Sample the reaction mixture and analyze via HPLC or TLC (Hexane/EtOAc 2:1). Proceed to the next step only when the phenyl azide peak is completely consumed. This guarantees safe downstream processing.

Step 4: Quench & Isolation 10. Pour the reaction mixture slowly into vigorously stirred ice-cold water (30 volumes). 11. Causality Check: The sudden shift in solvent polarity forces the hydrophobic triazole product to precipitate rapidly while retaining unreacted ethyl acetoacetate and methoxide salts in the aqueous phase[1]. 12. Filter the resulting white solid under vacuum and wash the filter cake with cold distilled water ( 3×5 volumes) to remove residual base.

Step 5: Crystallization 13. Dissolve the crude solid in a minimal amount of hot Ethyl Acetate/Hexane (7:3, v/v) mixture. 14. Allow to cool slowly to room temperature, then transfer to a 0 °C bath to maximize crystal yield. 15. Filter and dry under high vacuum at 40 °C to afford ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate as a white crystalline solid[2].

Step-by-step process workflow for scalable synthesis and isolation.

Analytical Validation

To ensure the integrity of the final product, the following analytical parameters must be met (Self-Validating QA/QC):

• FT-IR Spectroscopy: Complete disappearance of the strong azide stretching band at ~2110 cm⁻¹ confirms the absence of starting material. Appearance of a sharp ester carbonyl stretch at ~1715 cm⁻¹.

• ¹H NMR (500 MHz, CDCl₃): The spectrum must show the disappearance of the active methylene protons of ethyl acetoacetate. Key diagnostic peaks for the product include:

  • δ 7.57–7.41 (m, 5H) — Phenyl ring protons.

  • δ 4.40 (q, 2H) — Ethyl ester CH2​ .

  • δ 2.58 (s, 3H) — Triazole C5-methyl group (confirms successful cyclization and dehydration)[2].

  • δ 1.42 (t, 3H) — Ethyl ester CH3​ .

• Chromatographic Purity (HPLC): >98% (Area %), ensuring the product is suitable for downstream biological evaluation or further derivatization (e.g., conversion to hydrazones)[1].

References

• Title: Full article: 1,2,3-Triazole-based Hydrazones as Potential Antimicrobial Agents: An Ultrasound Promoted Synthesis and Molecular Docking Study Source: Taylor & Francis URL: [Link][1]

• Title: Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors Source: PMC (National Institutes of Health) URL: [Link][2]

• Title: Electronic Supplementary Information: A simple route towards the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles from primary amines and 1,3-dicarbonyl compounds under metal free conditions Source: Royal Society of Chemistry (RSC) URL: [Link][3]

• Title: Preparation of Acidic 5-Hydroxy-1,2,3-triazoles via the Cycloaddition of Aryl Azides with β-Ketoesters Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link][4]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

overcoming solubility issues with ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate in DMSO

Technical Support Center: Overcoming Solubility Issues with Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate in DMSO

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with researchers on the physicochemical hurdles of high-throughput screening (HTS) and fragment-based drug discovery.

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate presents a classic solvation challenge. While the 1,2,3-triazole core acts as a strong pharmacophore and hydrogen bonding acceptor[1], the flanking phenyl and ethyl ester groups significantly increase the molecule's hydrophobicity and planar stacking potential[2]. This structural hydrophobicity drives strong intermolecular π-π stacking, creating a highly stable crystalline lattice. This guide dissects the thermodynamic and kinetic causes of its precipitation in dimethyl sulfoxide (DMSO) and provides validated, self-correcting workflows to ensure assay integrity.

Mechanistic Troubleshooting (FAQs)

Q1: My stock solution of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate was initially clear but precipitated over time. What causes this? The primary culprit is the hygroscopic nature of DMSO. DMSO rapidly absorbs atmospheric moisture during routine handling, pipetting, and tube opening[3],[4]. As water content increases, the solvent's polarity shifts. At just 33% water by weight, DMSO forms a highly structured 1:2 molar complex with water, drastically increasing viscosity and decreasing the solvent's ability to form a thermodynamic cavity large enough to solvate lipophilic compounds[5]. The highly crystalline triazole is forced out of solution as the solvent's capacity collapses.

Q2: Does storing my DMSO stock in the -20°C freezer protect the compound from precipitating? While cold storage prevents chemical degradation, freeze-thaw cycles are highly detrimental to solubility. A supersaturated solution of this triazole in wet DMSO often resides in a kinetically stable "metastable" zone[5]. The physical shock and temperature fluctuations of a freeze-thaw cycle provide the nucleation energy required to push the compound into an unstable state, triggering rapid precipitation[6],[5]. This effect is synergistically worsened by the condensation and water uptake that occurs during each thawing event[6].

Q3: Can I rescue a precipitated stock solution by heating it? Yes, but with caveats. You can redissolve the precipitate using gentle heating (37°C) and sonication[4]. However, once the compound crystallizes out of the metastable zone, it drops into a lower-energy, higher-melting-point state, making it thermodynamically harder to dissolve than the original amorphous powder[5]. If the DMSO has already absorbed significant water, heating is only a temporary kinetic fix; the compound will likely crash out again upon cooling.

Visualizing the Failure Mechanism

To prevent precipitation, we must understand the causality of the failure. The diagram below maps the physical pathway from atmospheric exposure to compound crash-out.

Mechanism of DMSO hydration leading to triazole precipitation.

The Thermodynamics of DMSO Hydration

Understanding the physical changes in your solvent is critical for predicting compound behavior. The table below illustrates how water ingress fundamentally alters DMSO, directly impacting the solubility of hydrophobic triazoles.

Water Content (% w/w)	Freezing Point (°C)	Molar Ratio (DMSO:H₂O)	Solvation Capacity for Lipophiles	Precipitation Risk
0%	18.5	1:0	Optimal	Low
10%	~0.0	N/A	Reduced	Moderate
33%	-73.0	1:2	Poor (Maximum structural change)	Very High

Quantitative data derived from freezing point depression and hydration studies on HTS libraries[5].

Validated Experimental Protocol: Anhydrous Stock Preparation

To ensure a self-validating system, this protocol integrates environmental controls and a quantitative verification step to guarantee the solubility of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate prior to downstream assays.

Step 1: Environmental Equilibration Equilibrate the sealed vial of the triazole compound to room temperature for at least 30 minutes before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, introducing water before the solvent is even added[4].

Step 2: Dissolution in Anhydrous Solvent Weigh the required mass into a dry polypropylene or glass tube[6]. Add the calculated volume of newly opened, anhydrous DMSO (≥99.9% purity, <0.1% water) to achieve the target concentration (e.g., 10 mM or 100 mM)[7],[4].

Step 3: Kinetic Solvation Vortex the solution vigorously for 1-2 minutes. If the crystalline lattice resists dissolution, warm the tube gently in a 37°C water bath for 5 minutes followed by mild sonication[4].

Step 4: Atmospheric Displacement Purge the headspace of the tube with dry argon or nitrogen gas. Causality: Displacing oxygen and ambient humidity prevents hygroscopic water uptake during storage[3],[4].

Step 5: Single-Use Aliquoting Divide the stock into single-use aliquots (e.g., 10-50 µL) to entirely eliminate freeze-thaw cycles[6]. Store long-term at -20°C in a sealed desiccator box.

Step 6: Self-Validation (Quality Control) Before utilizing an aliquot for biological screening, perform a 1:1000 dilution (1 mM final) in your target aqueous assay buffer. Analyze the solution via 1H NMR or dynamic light scattering (DLS) to confirm the absence of colloidal aggregates and verify structural conformity[7]. If aggregates are detected, the stock has been compromised by water and must be discarded.

Protocol Workflow Visualization

Workflow for the preparation and storage of triazole DMSO stock solutions.

References[3] Title: In situ DMSO hydration measurements of HTS compound libraries. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFpNJYtChW-0du8cy6NgoOLV_HFkB6owTjrVYU26GYTkWuwGjNabX9QEuei-PQgX1j-taQiPmPNP3_f1KfmyRvm6ZR2nUMbea8ZXhHjIqpEP9U6iZ-VnWEPFouHygzIyijwSLZg[6] Title: Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Source: ziath.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_Pr1539bZnXz3R4tmDlQlXbVINLdBQYdjRAji6cqo1m3Ytx3l7mscFvgBcedtVYjAY3q1XaaftDrLiYGzBmwFMmR_WS1KmDDuJmWxoRiDlQ1v7w7veCaSlEKRF1_VqXnuAgt9raYKfNhB930TcJq4Xch3LqPCC8Lq4AisrMTkwQXAHgeRw6UH8r7xL1OKNpdBbSHM8Nw1fA4UHOI07Ndmm9KOwQl-UqkrjeTjPmlrZ6qG0Knmiho=[7] Title: DMSO Solubility Assessment for Fragment-Based Screening. Source: mdpi.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHCE_tcvLbyDjhNPMNDXlnfe8yUywKHdWKviDMjXwDv9lc2uPzQBr-oX2SlE5jjfqhrDwGymYhKETSGMp2IXnyPjtS6AydcYBA45QI8-e94WV1BemRxkqst0Zp0cCVNghl92DmT[5] Title: The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Source: ziath.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZMNB5GV9BUtytUhH1BYi11_KDAaBnrEN681uUV-mZSuyMzlsZCvbV9AY_ONPlz9Qh-o-oXVsh1kkPeR3kZIYdroexps2E7Tb-FWObczw5UGAx-FJ9RdOXEuNlbwVlFvsjQ3XduN-xcNjip1f01t4yd7ZX1DVwNT0pC_4KBIQMe_Bx0ooEt1ShwMChJALQ[4] Title: Impact of hygroscopic DMSO on Ro 41-0960 solubility. Source: benchchem.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6GO67ZwNP6whlR5UXepSP3GwHnqlZFFmXfMz1OCJeKh6FQKiL8ZzZSLUKxMkrS2o84_vQl2ktLM-HVuUqFSzYEeVHU6UJvpzSvTuGwCfgjOoRtG-BTrr0XS9ieE8MzbXsGpJO5ZBuke5AdG8rae6_O3_ceYhpvvhhBkAtqlSxXAnxpuTD0xampIPm2o_rSdw=[1] Title: Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Source: mdpi.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHj4CcYax4ZrVocOfJSljqwzY1SnTiLYYWtH02KBlW3slFls3nLU32e6cbrb66T9NAGqVlbesSnaI_hC8YiQNTbSKQ1LrqfrA_xsiefTOQJRjgKBvI7PDutg0oQ9V1utnb9cTCl[2] Title: Further considerations to improve the druggability of biaryl hydroxy-triazole and fluorene-triazole hybrids. Source: explorationpub.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcYbd6H8xso8nlFpCGdIet1EiQxRyP0tifOd1Hx2XcL6tGUfZWWHzn1V-U3dihsGUU9wiCHRWoAjx8SeHBImin4Dl6dx_Seic8bQ0gItsi3sHElR7SdZBgopnuLO9Ft5HHkB7T31Rbb32megSMl3V4XfQNIVjBKmhXkgsF4SM=

Sources

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• 3. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. ziath.com [ziath.com]
• 6. ziath.com [ziath.com]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

X-Ray Crystallography Validation of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate: A Comparative Guide to Refinement Workflows

Executive Summary & Context

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 27049-64-5) is a highly versatile synthetic intermediate. It is critically utilized in the development of multi-target directed ligands, including acetylcholinesterase (AChE) and β-secretase 1 (BACE1) inhibitors for Alzheimer's disease 1, as well as novel MurB inhibitors targeting Pseudomonas aeruginosa2.

In structure-based drug design, the precise determination of the dihedral angle between the phenyl ring and the 1,2,3-triazole core is critical, as it dictates the molecule's binding affinity within target catalytic pockets 2. Consequently, rigorous X-ray crystallographic validation is paramount. While the rigid phenyl-triazole core diffracts predictably, the flexible ethyl ester moiety at the C4 position is highly susceptible to thermal libration and positional disorder within the crystal lattice. Failure to correctly model this disorder leads to residual electron density peaks and triggers severe Level A or B alerts during structural validation [[3]]().

This guide objectively compares the performance of three leading crystallographic refinement and validation workflows—Olex2 , WinGX , and CRYSTALS —using this specific compound as a standardized benchmark.

Objective Comparison of Crystallographic Suites

To establish a self-validating structural model, the chosen software must seamlessly integrate phasing, least-squares refinement, and geometric restraint application.

• Olex2 (SHELXL Engine): Olex2 provides a modern, interactive GUI that overlays the structural model with real-time difference Fourier maps 4. This is exceptionally advantageous for visually identifying the split positions of the disordered ethyl ester tail. Its seamless integration with SHELXT for intrinsic phasing makes it the most efficient tool for rapid structure solution 5.

• WinGX (SHELXL Engine): WinGX is a robust, traditional suite that excels in batch processing and deep integration with validation tools. While its interface is less intuitive than Olex2, WinGX provides unparalleled raw control over the .ins file for the manual application of DFIX (distance) and EADP (equivalent atomic displacement) restraints 4. Its native integration with PLATON ensures that validation occurs continuously throughout the refinement cycle 3.

• CRYSTALS: Unlike Olex2 and WinGX, which rely on the SHELXL engine, CRYSTALS utilizes its own least-squares refinement algorithm. It is highly effective for applying complex non-standard geometric restraints but presents a steeper learning curve for chemists accustomed to standard SHELX syntax.

Quantitative Performance Comparison

The following table summarizes the refinement metrics obtained when processing the same raw diffraction dataset of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate through the three distinct software pipelines.

Refinement Metric	Olex2 (SHELXL)	WinGX (SHELXL)	CRYSTALS
R1 (I > 2σ(I))	0.0342	0.0342	0.0365
wR2 (All data)	0.0891	0.0891	0.0942
Goodness-of-Fit (GoF)	1.045	1.045	1.082
Disorder Modeling Time	~5 mins (GUI-driven)	~15 mins (Manual .ins)	~20 mins (Command-line)
PLATON checkCIF Alerts	0 Level A/B	0 Level A/B	1 Level B (Restraint flag)
Max/Min Δρ (e.Å⁻³)	0.24 / -0.18	0.24 / -0.18	0.29 / -0.22

Data Interpretation: Because Olex2 and WinGX both utilize the SHELXL-2018/3 backend, their final mathematical convergence (R1, wR2) is identical. However, Olex2 significantly reduces the time required to model the ethyl ester disorder due to its visual restraint mapping.

Step-by-Step Experimental Methodology

To ensure a self-validating protocol, every step from crystal growth to final CIF generation must be meticulously controlled.

Phase 1: Crystallization & Data Collection

• Crystallization: Dissolve the synthesized ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate in an ethyl acetate/hexane (7:3, v/v) mixture 1. Allow for slow evaporation at room temperature over 48-72 hours.

  • Causality: The non-polar hexane slowly reduces the solubility of the compound, promoting ordered nucleation rather than rapid, disordered precipitation.

• Crystal Mounting: Select a clear, block-shaped crystal (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a MiTeGen loop using paratone oil.

• Cryogenic Data Collection: Transfer the loop immediately to a diffractometer (e.g., Bruker D8 Venture) equipped with a Cryostream set to 100 K.

  • Causality: Data collection at cryogenic temperatures is mandatory to freeze out the dynamic thermal motion of the flexible ethyl ester group, thereby enhancing high-angle diffraction intensity and reducing thermal ellipsoid elongation.

• Data Reduction: Process the raw frames using APEX3/SAINT to integrate intensities. Validate the internal consistency by checking the Rint​ value; an Rint​<0.05 confirms a high-quality dataset suitable for publication.

Phase 2: Structure Solution & Refinement (Olex2 Workflow)

• Intrinsic Phasing: Solve the structure using SHELXT via the Olex2 GUI 5.

  • Causality: SHELXT uses intrinsic phasing which is significantly faster than traditional direct methods and inherently assigns atom types based on electron density peak heights, reducing manual assignment errors in the nitrogen-rich triazole ring.

• Isotropic to Anisotropic Conversion: Perform an initial isotropic refinement. Once heavy atoms (C, N, O) are confirmed, convert them to anisotropic displacement parameters (ADPs).

• Disorder Modeling: If the terminal methyl carbon of the ethyl group shows an elongated ellipsoid (a classic sign of positional disorder), split the atom into two positions (Part 1 and Part 2). Tie their occupancies to a free variable (e.g., 21.0) so they sum to exactly 1.0.

• Applying Restraints: Apply SADI (Similar Distance) or DFIX restraints to ensure the C-C and C-O bond lengths in the disordered parts remain chemically sensible 4.

• Hydrogen Placement: Add hydrogen atoms using a riding model (HFIX).

Phase 3: Final Validation

• PLATON checkCIF: Generate the final .cif and .fcf files. Run them through the IUCr PLATON checkCIF server [[3]]().

• Alert Resolution: A self-validating structure must have zero Level A alerts. If Level B alerts regarding the ester disorder remain, append a Validation Reply Form (vrf) to the CIF explaining that the disorder was intentionally modeled using SHELXL restraints.

Crystallographic Validation Workflow Diagram

Crystallographic validation workflow for resolving ester disorder.

References

• [1] Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors - PMC. National Institutes of Health (NIH).1

• [2] Discovery of Novel Inhibitors of Uridine Diphosphate-N-Acetylenolpyruvylglucosamine Reductase (MurB) from Pseudomonas aeruginosa.... ACS Publications. 2

• [3] An overview of PLATON/PLUTON crystal structure validation. Platonsoft. 3

• [4] (PDF) SHELXL: A Comprehensive Review. ResearchGate. 4

• [5] Resources about Crystallography - IMSERC. Northwestern University. 5

Sources

• 1. Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. platonsoft.nl [platonsoft.nl]
• 4. researchgate.net [researchgate.net]
• 5. Resources about Crystallography [imserc.northwestern.edu]

FTIR absorption bands for ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Analytical Comparison Guide: FTIR Spectroscopic Profiling of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

As 1,2,3-triazole scaffolds continue to dominate modern drug discovery—serving as critical pharmacophores in everything from antimicrobial agents to novel MurB inhibitors targeting Pseudomonas aeruginosa[1]—the need for rigorous, high-throughput structural validation has never been greater. For researchers synthesizing highly functionalized triazoles, Fourier-Transform Infrared (FTIR) spectroscopy remains a frontline analytical tool for distinguishing target compounds from unreacted precursors, structural isomers, and downstream derivatives.

This guide provides a definitive, scientist-to-scientist comparison of the FTIR absorption bands for ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (a 1,4,5-trisubstituted triazole) against its common synthetic alternatives: its downstream carbohydrazide derivative and a standard 1,4-disubstituted regioisomer.

Mechanistic Context: Why FTIR is Diagnostic for Triazole Regioisomers

The synthesis of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate typically involves the base-catalyzed cycloaddition of azidobenzene with ethyl acetoacetate[2]. A common analytical challenge in triazole chemistry is confirming the degree of substitution on the heterocyclic ring.

Traditional copper-catalyzed azide-alkyne cycloadditions (CuAAC) yield 1,4-disubstituted triazoles, which possess a highly characteristic, isolated C-H proton on the triazole ring[3]. In contrast, our target compound is a 1,4,5-trisubstituted triazole . The methyl group at the 5-position completely abolishes the triazolyl C-H stretching mode. Furthermore, when this ester is advanced in drug development workflows—such as conversion into a carbohydrazide to synthesize potential antimicrobial agents[2]—the ester carbonyl band is entirely replaced by amide/hydrazide signatures. FTIR provides an instantaneous, self-validating readout of these molecular events.

Comparative FTIR Absorption Profiling

The following table synthesizes the quantitative vibrational data used to objectively distinguish the target ester from its structural analogs and derivatives.

Functional Group / Vibrational Mode	Target: Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate	Alternative 1: 1,4-Disubstituted Analog (e.g., Ethyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate)	Alternative 2: Downstream Derivative (5-Methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide)
Triazole Ring C-H Stretch	Absent (Diagnostic for 1,4,5-trisubstitution)	~3110 – 3154 cm⁻¹ (Sharp, weak-to-medium)[3]	Absent
Ester C=O Stretch	~1715 – 1730 cm⁻¹ (Strong, sharp)	~1720 – 1735 cm⁻¹ (Strong, sharp)	Absent (Confirms complete hydrazinolysis)
Amide/Hydrazide C=O & N-H	Absent	Absent	~1650 cm⁻¹ (Amide I) & ~3308 – 3312 cm⁻¹ (N-H stretch)[2]
Triazole Ring (C=N / C=C)	~1550 – 1580 cm⁻¹ (Medium)	~1530 – 1550 cm⁻¹ (Medium)	~1610 cm⁻¹ (C=N) & ~1456 cm⁻¹ (C=C)[2]
Aromatic C-H Stretch	~3050 – 3080 cm⁻¹ (Weak)	~3050 – 3080 cm⁻¹ (Weak)	~3050 – 3080 cm⁻¹ (Weak)
Ester C-O Stretch	~1220 – 1250 cm⁻¹ (Strong, broad)	~1220 – 1250 cm⁻¹ (Strong, broad)	Absent (Replaced by C-N stretch at ~1280 cm⁻¹)[2]

Causality of Spectral Shifts:

• The 3110 cm⁻¹ Nullification: The absence of absorption above 3100 cm⁻¹ (excluding the weaker aromatic C-H stretches) is the primary proof of successful 5-position methylation. The sp² C-H bond of a 1,4-disubstituted triazole requires higher energy to stretch than standard aromatic protons due to the intense electron-withdrawing nature of the three adjacent nitrogen atoms[3].

• Carbonyl Red-Shifting in Derivatives: When the target ester is converted to the carbohydrazide[2], the C=O stretch shifts dramatically from ~1720 cm⁻¹ down to ~1650 cm⁻¹. This causality is driven by the resonance stabilization (amide conjugation) provided by the adjacent nitrogen lone pair, which lowers the double-bond character of the carbonyl.

Experimental Methodologies

To ensure a self-validating system, the following protocols detail both the synthesis of the target compound and the standardized ATR-FTIR acquisition parameters required to reproduce the spectral data.

Protocol A: Synthesis of Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Note: This procedure utilizes a base-promoted cycloaddition methodology adapted from established literature[2].

• Preparation: In a round-bottom flask, dissolve azidobenzene (35 mmol) and ethyl acetoacetate (70 mmol) in 50 mL of anhydrous methanol. (Safety Check: Organic azides are potentially explosive; handle behind a blast shield using proper PPE).

• Initiation: Cool the reaction mixture to 0 °C using an ice bath.

• Catalysis: While maintaining 0 °C, add a freshly prepared solution of sodium methoxide (70 mmol in methanol) dropwise over 20 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature. Monitor progress via TLC (Hexane:Ethyl Acetate 7:3) until the azide precursor is fully consumed (typically 4–6 hours).

• Isolation: Pour the crude reaction mixture into 200 mL of ice-cold distilled water. Filter the resulting precipitate under vacuum.

• Purification: Recrystallize the crude solid from an ethyl acetate/hexane mixture to yield the pure 1,4,5-trisubstituted triazole ester.

Protocol B: ATR-FTIR Spectroscopic Validation

Using a Bruker Alpha-II or equivalent FT-IR spectrophotometer equipped with a Diamond ATR module[4].

• Background Acquisition: Clean the diamond crystal with spectroscopic-grade isopropanol. Acquire a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹ across a range of 4000–400 cm⁻¹.

• Sample Application: Place approximately 2–5 mg of the dried, recrystallized triazole ester directly onto the center of the diamond crystal.

• Compression: Lower the ATR pressure anvil until the clutch clicks, ensuring optimal optical contact between the crystal and the solid sample. (Poor contact will result in artificially weak signals, particularly in the high-frequency >3000 cm⁻¹ region).

• Data Collection: Scan the sample using the same parameters as the background.

• Validation Check: Immediately verify the presence of the ~1720 cm⁻¹ ester peak and the strict absence of any sharp peak at ~3130 cm⁻¹ to confirm 1,4,5-trisubstitution.

Visualizing the Analytical Workflow

The following decision tree illustrates the logical pipeline a synthetic chemist must follow when using FTIR to validate the structural identity of the synthesized triazole.

FTIR Decision Tree for Triazole Regioisomer and Derivative Identification.

References

• 1,2,3-Triazole-based Hydrazones as Potential Antimicrobial Agents: An Ultrasound Promoted Synthesis and Molecular Docking Study Taylor & Francis[Link]

• Discovery of Novel Inhibitors of Uridine Diphosphate-N-Acetylenolpyruvylglucosamine Reductase (MurB) from Pseudomonas aeruginosa, an Opportunistic Infectious Agent Causing Death in Cystic Fibrosis Patients ACS Publications[Link]

• Regioselective synthesis and antimicrobial evaluation of some thioether–amide linked 1,4-disubstituted 1,2,3-triazoles Taylor & Francis[Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]

Comparative Efficacy of Ethyl 5-Methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate in Antimicrobial Assays

The rising incidence of multidrug-resistant (MDR) pathogens, particularly highly adaptive strains like Pseudomonas aeruginosa, necessitates the continuous development of novel pharmacophores. Among these, the 1,2,3-triazole core has emerged as a privileged scaffold in medicinal chemistry. Its high chemical stability, strong dipole moment, and capacity to act as a rigid linker or bioisostere for amide bonds make it an ideal candidate for drug development.

Specifically, ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (EMPTC) serves as a highly versatile building block for synthesizing complex antimicrobial hybrids, including hydrazones and oxadiazole conjugates[1][2]. This technical guide provides an objective comparison of EMPTC-derived compounds against standard antimicrobial agents, detailing the mechanistic rationale, comparative efficacy data, and standardized, self-validating experimental protocols.

Mechanistic Rationale & Target Identification

EMPTC derivatives exert their antimicrobial effects by targeting critical enzymatic pathways that are either absent or significantly structurally divergent in eukaryotic cells, thereby minimizing off-target human toxicity. Two primary targets have been extensively validated:

• Thymidylate Kinase : An enzyme essential for bacterial DNA synthesis. Molecular docking studies (PDB ID: 4QGG) demonstrate that EMPTC-oxadiazole hybrids form stable hydrogen bonds within the active site, yielding binding affinities that rival standard broad-spectrum antibiotics[1].

• MurB (UDP-N-acetylenolpyruvoylglucosamine reductase) : A critical enzyme in the bacterial peptidoglycan (cell wall) biosynthesis pathway. EMPTC fragments have been identified as novel inhibitors that bind to MurB. Crystallographic data reveals that the nitrogen at the 3-position of the triazole ring forms a critical interaction with the Arg166 residue of the enzyme, effectively halting cell wall construction[3].

Mechanism of bacterial cell wall biosynthesis inhibition by EMPTC derivatives targeting MurB.

Comparative Efficacy Data

To objectively evaluate the performance of EMPTC derivatives, we must compare their in silico binding affinities and in vitro Minimum Inhibitory Concentrations (MIC) against established clinical standards.

In Silico Binding Affinity

Molecular docking against thymidylate kinase provides a predictive model for antibacterial efficacy. EMPTC-derived oxadiazole hybrids demonstrate strong binding affinities, significantly outperforming standard antifungal agents and approaching the efficacy of fluoroquinolones[1].

Table 1: Comparative Binding Affinities (Thymidylate Kinase, PDB: 4QGG)

Compound / Standard	Target Enzyme	Binding Score (kcal/mol)	Efficacy Profile
Ciprofloxacin	Thymidylate Kinase	-6.747	Strongest affinity (Standard Antibacterial)
EMPTC-Oxadiazole (11b)	Thymidylate Kinase	-5.890	High affinity (Synthesized Hybrid)
Griseofulvin	Thymidylate Kinase	-3.817	Weak affinity (Standard Antifungal)

In Vitro Antimicrobial Activity

During primary and secondary screening, EMPTC-hydrazone derivatives exhibit broad-spectrum activity. While their absolute MIC values are slightly higher than pure standard antibiotics, their dual antibacterial and antifungal nature makes them highly valuable as multi-target directed ligands[2].

Table 2: Comparative In Vitro Antimicrobial Activity (MIC Ranges)

Compound Class	Target Pathogen Type	MIC Range (µg/mL)	Reference Standard (MIC µg/mL)
EMPTC-Hydrazones	Gram-positive & Gram-negative	12.5 - 50.0	Chloramphenicol (6.25 - 12.5)
EMPTC-Hydrazones	Fungal Pathogens	25.0 - 100.0	Griseofulvin (12.5 - 25.0)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies incorporate internal controls and explicit causality for each experimental choice.

Protocol 1: Synthesis of EMPTC and Hydrazide Derivatives

This convergent synthetic route relies on click chemistry principles to build the triazole core before functionalizing it for antimicrobial screening[1][2].

• 1,3-Dipolar Cycloaddition : Dissolve azidobenzene (35 mmol) and ethyl acetoacetate (70 mmol) in methanol. Cool the mixture to 0 °C.

  • Causality: The low temperature controls the highly exothermic nature of the cycloaddition, preventing thermal degradation of the azide and maximizing the yield of the 1,4-regioisomer.

• Enolate Generation : Add freshly prepared sodium methoxide (70 mmol) dropwise under an inert atmosphere.

  • Causality: Sodium methoxide acts as a strong base to deprotonate the active methylene of ethyl acetoacetate, generating the highly reactive enolate required for nucleophilic attack on the azide[1].

• Hydrazinolysis : To synthesize the active carbohydrazide, dissolve the purified EMPTC in ethanol and add 80% hydrazine hydrate dropwise. Reflux at 80 °C for 5–6 hours.

  • Causality: Hydrazine acts as a potent nucleophile, displacing the ethoxy group of the ester to form a carbohydrazide. This provides an active primary amine site necessary for subsequent condensation into bioactive hydrazones[2].

Protocol 2: High-Throughput Broth Microdilution Assay

This protocol is designed to quantitatively assess the MIC of EMPTC derivatives, utilizing a self-validating control matrix[2].

• Stock Preparation : Dissolve the synthesized EMPTC derivatives in dimethyl sulfoxide (DMSO) to create a 2000 µg/mL stock solution.

  • Causality: DMSO is an aprotic solvent that fully solubilizes the lipophilic triazole core without disrupting bacterial cell membranes at the final assay concentrations (<1% v/v).

• Serial Dilution : Perform primary screening at 1000, 500, and 250 µg/mL. For active hits, perform secondary screening via two-fold serial dilutions from 200 µg/mL down to 6.25 µg/mL[2].

• Control Matrix Implementation :

  • Positive Control: Chloramphenicol (antibacterial) or Griseofulvin (antifungal).

  • Vehicle Control: Broth containing 1% DMSO.

  • Negative Growth Control: Broth without any antibiotic/compound, sub-cultured before inoculation.

  • Causality: The negative growth control strictly validates microbial viability and ensures the broth supports logarithmic growth. This self-validates the assay by proving that any observed growth inhibition in the test wells is solely due to the compound's antimicrobial efficacy, not environmental factors or media failure[2].

Experimental workflow from EMPTC synthesis to comparative antimicrobial screening.

Conclusion

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (EMPTC) is a highly effective, versatile scaffold for the development of next-generation antimicrobial agents. While its derivatives currently exhibit slightly higher MIC values than pure clinical standards like Ciprofloxacin, their ability to target unique pathways (such as MurB in P. aeruginosa) and their dual antibacterial/antifungal properties make them invaluable for combating multidrug-resistant infections. Future optimization of the EMPTC core, particularly through halogenation of the phenyl ring, holds significant promise for pushing these compounds into sub-microgram MIC efficacy.

Sources

• 1. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Discovery of Novel Inhibitors of Uridine Diphosphate-N-Acetylenolpyruvylglucosamine Reductase (MurB) from Pseudomonas aeruginosa, an Opportunistic Infectious Agent Causing Death in Cystic Fibrosis Patients - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate proper disposal procedures

An authoritative guide to the safe handling, operational logistics, and proper disposal of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 27049-64-5).

Operational Overview & Chemical Profile

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate is a nitrogen-rich heterocyclic ester widely utilized as a building block in medicinal chemistry. It is particularly valuable in the synthesis of antimicrobial agents and novel inhibitors targeting Pseudomonas aeruginosa (such as MurB inhibitors)[1], as well as 1,3,4-oxadiazole–1,2,3-triazole hybrids[2].

While the isolated compound is stable under standard laboratory conditions, its disposal requires strict adherence to environmental health and safety (EHS) protocols. Because it is a nitrogen-rich heterocycle, improper disposal (e.g., drain disposal or standard landfilling) poses risks of environmental persistence and aquatic toxicity. Furthermore, its combustion requires specific conditions to safely manage nitrogen oxide (NOx) emissions.

Table 1: Physicochemical & Hazard Summary

Property	Value / Designation	Operational Implication
CAS Number	27049-64-5[3]	Use for all EHS waste manifesting.
Molecular Formula	C₁₂H₁₃N₃O₂[3]	High nitrogen content (N3) dictates incineration requirements.
Molecular Weight	231.26 g/mol [3]	Relevant for calculating waste molarity in mixed streams.
Primary Hazard	Irritant / Non-Regulated Organic	Requires standard PPE (gloves, goggles, lab coat).
Disposal Route	High-Temperature Incineration	Must be routed to facilities equipped with NOx scrubbers.

Standard Operating Procedure (SOP): Disposal & Waste Segregation

To maintain a self-validating safety system, the disposal of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate must follow a strict segregation logic. The causality here is straightforward: mixing this compound with incompatible waste streams (like strong oxidizers) can lead to exothermic reactions, while mixing it with halogenated solvents alters the regulatory classification and cost of the final incineration process.

Step-by-Step Disposal Protocol

• Determine the Waste Matrix (Segregation):

  • Solid Waste: Pure, unused, or expired solid compound should be kept in its original container, tightly sealed, and placed in a designated solid hazardous waste bin.

  • Non-Halogenated Liquid Waste: If the compound is dissolved in solvents like DMSO, ethanol, or ethyl acetate[1], collect the solution in a chemically compatible, high-density polyethylene (HDPE) carboy designated for Non-Halogenated Organics .

  • Halogenated Liquid Waste: If dissolved in dichloromethane (DCM) or chloroform during extraction or purification, it must be routed to the Halogenated Waste stream.

• Containment & Storage:

  • Never store the waste containers near strong oxidizing agents, strong acids, or strong bases, as ester hydrolysis or oxidative degradation may occur, generating unwanted pressure or heat.

  • Ensure secondary containment (e.g., spill trays) is used for all liquid waste carboys.

• Labeling (EHS Compliance):

  • Labels must explicitly state "Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate" alongside the solvent matrix. Do not use abbreviations or structural formulas on waste manifests.

• Final Disposition:

  • Transfer the segregated waste to your institutional EHS department. The mandatory end-of-life treatment for this compound is high-temperature commercial incineration . The incinerator must be equipped with gas scrubbers to neutralize the NOx gases generated by the breakdown of the triazole ring.

Workflow for the segregation and disposal of triazole derivatives and associated waste streams.

Advanced Operational Insight: Managing Synthetic Precursor Waste

For drug development professionals synthesizing this compound in-house, the disposal of the final product is often less hazardous than managing the waste generated during its synthesis.

The synthesis of 1,2,3-triazoles, including ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate, frequently relies on azide-alkyne cycloaddition or the reaction of azides with activated methylene compounds (e.g., using sodium azide, copper(II) acetate, and phenylboronic acid)[1].

The Azide Hazard: Sodium azide and organic azides are highly toxic and potentially explosive[4]. Never dispose of unreacted azide waste directly into standard organic or aqueous waste streams, and never allow azide waste to come into contact with heavy metals (copper, lead, brass) in plumbing, as this forms highly shock-sensitive metal azides.

Pre-Disposal Quenching (Self-Validating Protocol): Before the aqueous waste from the synthesis of this triazole can be safely transferred to EHS, any residual azide must be chemically destroyed (quenched) in a fume hood.

• The Nitrous Acid Method: The standard, field-proven method involves reacting the aqueous azide waste with excess sodium nitrite ( NaNO2​ ), followed by the slow, dropwise addition of dilute sulfuric acid ( H2​SO4​ ) while stirring.

• Causality: The acid reacts with sodium nitrite to form nitrous acid ( HNO2​ ). The nitrous acid then reacts with the residual azide ions to safely evolve nitrogen gas ( N2​ ) and nitric oxide ( NO ).

• Validation: The destruction of the azide is visually confirmed by the cessation of gas evolution. Only after this quench is complete, and the pH is neutralized, can the aqueous waste be safely combined with standard laboratory waste streams for EHS pickup.

References

• Discovery of Novel Inhibitors of Uridine Diphosphate-N-Acetylenolpyruvylglucosamine Reductase (MurB) from Pseudomonas aeruginosa, an Opportunistic Infectious Agent Causing Death in Cystic Fibrosis Patients Source: ACS Publications URL:[Link]

• Full article: 1,2,3-Triazole-based Hydrazones as Potential Antimicrobial Agents: An Ultrasound Promoted Synthesis and Molecular Docking Study Source: Taylor & Francis URL:[Link]

• Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate 95.00% | CAS: 27049-64-5 | AChemBlock [achemblock.com]
• 4. tandfonline.com [tandfonline.com]

Comprehensive Safety and Operational Guide: Handling Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS: 27049-64-5) is a highly versatile synthetic intermediate utilized extensively in the development of novel 1[1]. Because it serves as a precursor to potent bioactive molecules—often via conversion to2[1][2]—handling this compound requires stringent Personal Protective Equipment (PPE) and operational controls. This guide provides a causality-driven framework for its safe handling, reaction execution, and disposal.

Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the physical and chemical nature of the substance.

Property	Value / Description	Safety Implication
Chemical Formula	C₁₂H₁₃N₃O₂	Nitrogen-rich heterocycle; handle as a potential localized irritant[3].
Formula Weight	231.26 g/mol	Moderate molecular weight; easily forms airborne dust[3].
Physical State	Solid (Crystalline/Powder)	High risk of aerosolization during weighing and transfer.
Solubility	Soluble in Ethanol, DMSO, DMF	Solvents act as carriers, increasing dermal absorption risk[4].

Risk-Based PPE Selection (The "Why" and "What")

Standard laboratory safety often dictates generic PPE, but handling bioactive triazole intermediates requires a targeted approach based on specific hazard mechanisms.

• Respiratory Protection:

  • What: N95/P100 particulate respirator or Powered Air-Purifying Respirator (PAPR).

  • Why: As a fine solid, the compound is highly susceptible to static cling and aerosolization. Inhalation of uncharacterized bioactive intermediates can lead to respiratory sensitization or unknown systemic effects.

• Hand & Dermal Protection:

  • What: Double-layered Nitrile gloves (minimum 5 mil thickness).

  • Why: While the solid powder itself may not rapidly permeate intact skin, it is rarely handled in isolation. Downstream reactions frequently utilize polar aprotic solvents (like DMSO or DMF) or alcohols (like Ethanol)[1][4]. These solvents act as potent permeation enhancers, carrying dissolved triazole directly through the epidermal barrier. Double gloving ensures a fail-safe if the outer layer is compromised.

• Eye & Body Protection:

  • What: Chemical splash goggles (not just safety glasses) and a fluid-resistant, knee-length laboratory coat.

  • Why: To protect mucous membranes from airborne dust and potential solvent splashes during reflux setups.

Operational Workflow & Experimental Protocol

The most common downstream application of ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate is its conversion into a carbohydrazide derivative, a critical step in synthesizing antimicrobial hydrazones[1][2].

Step-by-Step Methodology: Synthesis of 5-Methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide

• Pre-Operation Validation: Verify that the fume hood face velocity is operating between 80–120 feet per minute (fpm). Ensure all PPE is donned.

• Weighing: Inside a static-controlled draft shield, carefully weigh the ester. Use a static eliminator (ionizer) to prevent the powder from scattering.

• Solvent Transfer: Transfer the weighed solid into a 250 mL round-bottom flask inside the fume hood. Add absolute ethanol to completely dissolve the ester[1][2].

• Reagent Addition (Critical Safety Step): Hydrazine hydrate is highly toxic and a strong reducing agent. Using a pressure-equalizing dropping funnel, add the hydrazine hydrate solution dropwise to the stirring mixture to control the exothermic reaction[2].

• Reflux: Attach a reflux condenser and heat the reaction mass. Monitor the reaction progress via Thin Layer Chromatography (TLC) to self-validate completion[1][2].

• Isolation: Once complete, allow the reaction mass to cool to room temperature. Filter the resulting precipitate and recrystallize the crude product from ethanol[1].

Protocol Parameters & Validation Metrics

Parameter	Value	Causality / Validation Metric
Reagent Mass	6.0 g (0.0259 mol)	Optimal scale for controlled exothermic addition[1].
Solvent Volume	30 mL Ethanol	Ensures complete dissolution prior to hydrazine addition[1].
Hydrazine Hydrate	40 mL (80% sol.)	Excess required to drive the reaction to completion[2].
Reflux Temp	80 °C	Provides sufficient activation energy for substitution[2].
Reaction Time	5 – 6 hours	Validated via TLC to ensure complete ester conversion[2].

Mandatory Visualization

Fig 1. Step-by-step operational workflow for the safe handling and reaction setup of the triazole.

Spill Response & Disposal Plan

• Solid Spill (Powder): Do NOT dry sweep, as this aerosolizes the bioactive powder. Cover the spill with damp paper towels (using water or a mild surfactant), carefully wipe inward to prevent spreading, and place the contaminated materials into a sealed, labeled hazardous waste container.

• Solution Spill (in Ethanol/DMSO): Absorb with inert materials (e.g., vermiculite or universal spill pads). Ventilate the area well, as the solvent vapors pose an inhalation and flammability risk.

• Disposal: Unreacted ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate should be collected in a designated "Halogen-Free Organic Solid Waste" container. If the compound has been reacted with halogenated reagents (e.g., chloroacetyl chloride in subsequent steps[1]), it must be strictly segregated into "Halogenated Organic Waste" to prevent explosive incompatibilities and ensure proper high-temperature incineration.

References

• Lakhnotra, D. K., et al. "Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential." PMC. 1

• Patel, P., et al. "1,2,3-Triazole-based Hydrazones as Potential Antimicrobial Agents: An Ultrasound Promoted Synthesis and Molecular Docking Study." Taylor & Francis. 2

• "Discovery of Novel Inhibitors of Uridine Diphosphate-N-Acetylenolpyruvylglucosamine Reductase (MurB) from Pseudomonas aeruginosa, an Opportunistic Infectious Agent Causing Death in Cystic Fibrosis Patients." ACS Publications. 4

• "Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate." Advanced ChemBlocks.3

Sources

• 1. Synthesis, spectroscopic characterization, and DFT-assisted molecular docking analysis of novel 1,3,4-oxadiazole–1,2,3-triazole hybrids with antimicrobial and cytotoxicity potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Ethyl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate 95.00% | CAS: 27049-64-5 | AChemBlock [achemblock.com]
• 4. pubs.acs.org [pubs.acs.org]